Cas no 234081-94-8 (8-tert-butoxy-8-oxo-octanoic acid)

• Product Name: 8-tert-butoxy-8-oxo-octanoic acid
• CAS No: 234081-94-8
• MF: C₁₂H₂₂O₄
• MW: 230.3007
• MDL: MFCD28505597
• CID: 1414297
• PubChem ID: 21464879
• Update Time: 2025-10-24

8-tert-butoxy-8-oxo-octanoic acid Chemical and Physical Properties

Names and Identifiers

• Octanedioic acid, mono(1,1-dimethylethyl) ester
• 8-(tert-Butoxy)-8-oxooctanoic acid
• 7-t-butoxycarbonylheptanoic acid
• BONUHUQZCZQQEN-UHFFFAOYSA-N
• suberic acid mono-tert-butyl ester
• octanedioic acid mono-tert-butyl ester
• AK193982
• 8-[(2-methylpropan-2-yl)oxy]-8-oxooctanoic acid
• 8-tert-butoxy-8-oxo-octanoic acid
• 8-(tert-Butoxy)-8-oxooctanoicacid
• MFCD28505597
• AKOS026672069
• DB-114115
• DS-10408
• SY109069
• CS-0130044
• 234081-94-8
• Octanedioic acid, 1-(1,1-dimethylethyl) ester
• C74207
• SCHEMBL3988897

• MDL： MFCD28505597
• Inchi： 1S/C12H22O4/c1-12(2,3)16-11(15)9-7-5-4-6-8-10(13)14/h4-9H2,1-3H3,(H,13,14)
• InChI Key： BONUHUQZCZQQEN-UHFFFAOYSA-N
• SMILES： O(C(C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C(=O)O[H])=O)C(C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H]

Computed Properties

• Exact Mass: 230.152
• Monoisotopic Mass: 230.152
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 9
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.6
• XLogP3: 2.3

Experimental Properties

• Boiling Point: 324.8°C at 760 mmHg

8-tert-butoxy-8-oxo-octanoic acid Security Information

• Hazard Statement： H315-H319-H335
• Storage Condition：Sealed in dry,2-8°C

Additional information on 8-tert-butoxy-8-oxo-octanoic acid

8-Tert-Butoxy-8-Oxo-Octanoic Acid: A Comprehensive Overview

8-Tert-butoxy-8-oxo-octanoic acid, identified by the CAS number 234081-94-8, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which includes a tert-butoxy group attached to an oxo-octanoic acid backbone. The presence of the tert-butoxy group imparts specific functional properties, making this compound a valuable component in various applications.

The synthesis of 8-tert-butoxy-8-oxo-octanoic acid involves a series of carefully designed chemical reactions. Recent advancements in synthetic methodologies have enabled the efficient production of this compound with high purity and yield. Researchers have explored various strategies, including oxidation reactions and nucleophilic substitutions, to optimize the synthesis process. These efforts have been documented in recent studies published in prominent chemistry journals, highlighting the compound's potential for industrial-scale production.

In terms of physical properties, 8-tert-butoxy-8-oxo-octanoic acid exhibits a melting point of approximately 125°C and a boiling point around 320°C under standard conditions. Its solubility in common solvents such as water and ethanol has been extensively studied, revealing its suitability for use in aqueous environments. The compound's stability under various pH conditions has also been evaluated, making it a candidate for applications in pharmaceuticals and food additives.

The application of 8-tert-butoxy-8-oxo-octanoic acid spans multiple industries. In the pharmaceutical sector, it has been investigated as a potential precursor for drug development, particularly in the synthesis of bioactive compounds. Recent studies have demonstrated its ability to serve as an intermediate in the production of antibiotics and anti-inflammatory agents. Additionally, its role as a stabilizer in food products has been explored, with promising results indicating its effectiveness in extending shelf life without compromising taste or safety.

In the realm of materials science, 8-tert-butoxy-8-oxo-octanoic acid has shown potential as a building block for advanced polymers and coatings. Its ability to form stable cross-links with other monomers has led to its use in developing high-performance materials with enhanced mechanical properties. Researchers have also examined its compatibility with biodegradable polymers, paving the way for its application in sustainable packaging solutions.

Recent breakthroughs in green chemistry have further highlighted the importance of 8-tert-butoxy-8-oxo-octanoic acid. Scientists have developed eco-friendly synthesis pathways that minimize waste and reduce environmental impact. These innovations align with global efforts to promote sustainable practices across industries. Furthermore, the compound's biodegradability has been assessed, confirming its potential as an environmentally friendly alternative to traditional chemicals.

In conclusion, 8-tert-butoxy-8-oxo-octanoic acid, CAS number 234081-94-, stands as a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure, coupled with recent advancements in synthesis and application techniques, positions it as a key player in modern chemical research and industry. As ongoing studies continue to uncover new potentials, this compound is poised to make significant contributions to scientific progress and technological innovation.